Cas no 847593-61-7 (N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide)

• Product Name: N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide
• CAS No: 847593-61-7
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5475535
• Update Time: 2025-06-13

N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,4-dimethylphenyl)-N2-[2-(1H-indol-3-yl)ethyl]-
• N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide

• Inchi： 1S/C20H21N3O2/c1-13-7-8-17(14(2)11-13)23-20(25)19(24)21-10-9-15-12-22-18-6-4-3-5-16(15)18/h3-8,11-12,22H,9-10H2,1-2H3,(H,21,24)(H,23,25)
• InChI Key： LLEHVLCZPCWRIM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)C(NCCC1C2=C(NC=1)C=CC=C2)=O

Additional information on N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide

Research Brief on N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS: 847593-61-7)

N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS: 847593-61-7) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique indole and diamide structural motifs, has been the subject of several studies exploring its biological activity, mechanism of action, and pharmacological properties. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current research status.

Recent studies have focused on the compound's interaction with specific biological targets, particularly in the context of cancer and neurodegenerative diseases. Preliminary in vitro assays have demonstrated that N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide exhibits moderate inhibitory activity against certain kinases and receptors implicated in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed promising activity against the epidermal growth factor receptor (EGFR), a key target in oncology, with an IC50 value in the micromolar range.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling pathways. Molecular docking simulations and binding assays suggest that N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide interacts with the ATP-binding site of target kinases, thereby inhibiting their enzymatic activity. Additionally, the compound has been shown to induce apoptosis in cancer cell lines, as evidenced by flow cytometry and caspase-3 activation assays. These findings highlight its potential as a lead compound for the development of novel anti-cancer agents.

In addition to its anti-cancer properties, recent research has explored the compound's neuroprotective effects. A 2024 study in ACS Chemical Neuroscience demonstrated that N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide exhibits antioxidant and anti-inflammatory activities in neuronal cell models, suggesting its potential utility in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier, as confirmed by in vivo pharmacokinetic studies, further supports its candidacy for central nervous system (CNS) drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are focused on structural modifications to enhance its bioavailability, reduce off-target effects, and improve its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development, with the goal of initiating clinical trials in the near future.

In conclusion, N'-(2,4-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS: 847593-61-7) represents a promising scaffold for the development of novel therapeutics in oncology and neurology. Continued research into its biological activities, mechanism of action, and structural optimization will be critical to unlocking its full therapeutic potential. This research brief underscores the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry research.